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Compound of Interest

Compound Name: Akton

Cat. No.: B1233760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Akton (CAS 1757-18-2) is an organophosphate insecticide.[1] Accurate and precise

preparation of standard solutions of Akton is fundamental for a variety of research and

development applications, including analytical method development, quality control of

formulations, and residue analysis in environmental and biological matrices. This document

provides a detailed protocol for the preparation of Akton standard solutions, along with

guidelines for proper storage and quality control.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Akton is presented in Table 1. This

information is essential for the accurate preparation and handling of standard solutions.
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Property Value Source

CAS Number 1757-18-2 [1]

Molecular Formula C₁₂H₁₄Cl₃O₃PS [1]

Molecular Weight 375.6 g/mol

Appearance
Brown liquid (technical

product)

Solubility

Soluble in most organic

solvents, very low water

solubility.

Experimental Protocols
Materials and Equipment

Akton analytical standard (neat or certified solution)

HPLC grade acetonitrile

HPLC grade methanol

Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL, 100 mL)

Calibrated analytical balance (readability of at least 0.1 mg)

Calibrated pipettes and sterile, disposable tips

Amber glass vials with Teflon-lined caps

Spatula

Weighing paper or boat

Ultrasonic bath

Vortex mixer
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High-Performance Liquid Chromatography (HPLC) system with UV detector or Diode Array

Detector (DAD)

UV-Vis Spectrophotometer

Preparation of a Primary Stock Solution (e.g., 1000
µg/mL)
This protocol describes the preparation of a 100 mL primary stock solution of Akton at a

concentration of 1000 µg/mL in acetonitrile.

Tare the Balance: Place a clean, dry weighing boat on the analytical balance and tare it.

Weigh Akton: Accurately weigh approximately 100 mg of the Akton analytical standard onto

the weighing boat. Record the exact weight.

Dissolution: Carefully transfer the weighed Akton to a 100 mL Class A volumetric flask. Use

a small amount of HPLC grade acetonitrile to rinse the weighing boat and ensure all the

compound is transferred into the flask.

Add Solvent: Add approximately 70-80 mL of acetonitrile to the volumetric flask.

Ensure Complete Dissolution: Gently swirl the flask to dissolve the Akton. If necessary,

place the flask in an ultrasonic bath for 5-10 minutes to ensure complete dissolution.

Bring to Volume: Allow the solution to return to room temperature. Then, carefully add

acetonitrile to the flask until the bottom of the meniscus touches the calibration mark.

Homogenize: Cap the flask and invert it at least 10-15 times to ensure the solution is

homogeneous.

Label and Store: Transfer the stock solution to a labeled amber glass vial. The label should

include the name of the compound, concentration, solvent, preparation date, and the name

of the person who prepared it. Store the solution in a refrigerator at 2-8°C.

Preparation of Working Standard Solutions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1233760?utm_src=pdf-body
https://www.benchchem.com/product/b1233760?utm_src=pdf-body
https://www.benchchem.com/product/b1233760?utm_src=pdf-body
https://www.benchchem.com/product/b1233760?utm_src=pdf-body
https://www.benchchem.com/product/b1233760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Working standard solutions of lower concentrations can be prepared by diluting the primary

stock solution. For example, to prepare a 10 µg/mL working standard:

Pipette Stock Solution: Using a calibrated pipette, transfer 1 mL of the 1000 µg/mL primary

stock solution into a 100 mL Class A volumetric flask.

Dilute: Add acetonitrile to the flask to the calibration mark.

Homogenize: Cap the flask and invert it several times to ensure thorough mixing.

Label and Store: Transfer to a labeled amber vial and store under the same conditions as the

primary stock solution.

Quality Control of Standard Solutions
The concentration and purity of the prepared standard solutions should be verified using

appropriate analytical techniques.

High-Performance Liquid Chromatography (HPLC)
HPLC with UV detection is a highly specific and sensitive method for the quantification of

Akton. The following is a general method that can be optimized for specific instrumentation.

Parameter Recommended Condition

Column
C18 reversed-phase column (e.g., 250 mm x 4.6

mm, 5 µm)

Mobile Phase
Isocratic mixture of acetonitrile and water (e.g.,

70:30 v/v)

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 30°C

Detection Wavelength
Approximately 220 nm (requires optimization

based on UV spectrum)
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A calibration curve should be generated by injecting a series of known concentrations of Akton
standards. The concentration of the prepared solution can then be determined by comparing its

peak area to the calibration curve.

UV-Vis Spectrophotometry
For a less specific but simpler quality check, UV-Vis spectrophotometry can be used.

Determine λmax: Scan a dilute solution of Akton (e.g., in acetonitrile) across the UV-Vis

range (e.g., 200-400 nm) to determine the wavelength of maximum absorbance (λmax).

Prepare Calibration Curve: Prepare a series of dilutions of the Akton standard and measure

the absorbance of each at the determined λmax.

Plot Calibration Curve: Plot a graph of absorbance versus concentration.

Verify Concentration: Measure the absorbance of the prepared standard solution

(appropriately diluted to fall within the linear range of the calibration curve) and determine its

concentration from the curve.

Storage and Stability
Proper storage is critical to maintain the integrity of Akton standard solutions.

Temperature: Store solutions at 2-8°C. For long-term storage, consider storing at -20°C, but

verify the stability of the compound under these conditions.

Light: Protect solutions from light by using amber glass vials.

Evaporation: Ensure vials are tightly capped to prevent solvent evaporation, which would

alter the concentration.

General Precautions: Store pesticide standards in a well-ventilated area, segregated from

other chemicals to prevent cross-contamination. Always adhere to laboratory safety

protocols when handling organophosphates.

Diagrams
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Standard Solution Preparation

Quality Control

Storage

Weigh Akton Standard Dissolve in Acetonitrile Bring to Volume in Volumetric Flask Homogenize Solution

HPLC Analysis

UV-Vis Analysis

Store at 2-8°C in Amber Vials
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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